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Compound of Interest

Compound Name: Avenalumic acid

Cat. No.: B1666149

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Avenalumic acid, a phenolic acid found in oats. Due to the limited
availability of specific safety data, a cautious approach is recommended, treating Avenalumic
acid as a potentially hazardous chemical. This guide is intended for researchers, scientists,
and drug development professionals to ensure safe handling and disposal in a laboratory
setting.

I. Physicochemical Properties of Avenalumic Acid

A clear understanding of the chemical's properties is foundational to its safe handling and
disposal. Key quantitative data for Avenalumic acid are summarized below.
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Property Value Source
Molecular Formula C11H1003 [1112][3]
Molar Mass 190.2 g/mol [1]
Appearance Pale yellow substance [4]
Melting Point 217 °C [4]
Solubility Soluble in agueous alkali [4]

Unstable on prolonged

exposure to air and/or daylight,
Stability gradually darkens to amber [4]

and dark brown decomposition

products.

Il. Standard Operating Procedure for Disposal

Given the absence of a specific Safety Data Sheet (SDS), Avenalumic acid should be handled
as a research chemical of unknown toxicity and environmental impact. The following step-by-
step procedure outlines a conservative and safe disposal pathway.

Personnel Protective Equipment (PPE) Required:
o Standard laboratory coat

o Safety goggles

¢ Chemical-resistant gloves

Procedure:

o Risk Assessment: Before handling, perform a risk assessment for the specific quantity and
concentration of Avenalumic acid to be disposed of.

» Waste Segregation: Do not mix Avenalumic acid waste with other chemical waste streams
unless compatibility is confirmed. It should be collected in a designated, compatible, and
clearly labeled hazardous waste container.
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o Containerization:
o Use a clean, leak-proof container made of a material compatible with organic acids.
o The container must be securely sealed.

o Label the container clearly with "Hazardous Waste," the name "Avenalumic Acid," and
the approximate quantity.

o Neutralization (for aqueous solutions): While specific reactivity data is unavailable, a general
procedure for neutralizing acidic waste can be cautiously applied to small quantities of
aqueous solutions of Avenalumic acid.

Work in a well-ventilated fume hood.

[¢]

[¢]

Slowly add a dilute solution of a weak base, such as sodium bicarbonate, to the
Avenalumic acid solution while stirring.

[¢]

Monitor the pH. The goal is to reach a neutral pH range (typically 6-8).

[e]

Be aware of potential gas evolution or heat generation during neutralization.

o

The neutralized solution should still be collected as hazardous waste.

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and
secure hazardous waste accumulation area, away from incompatible materials.

» Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor. Do not dispose of Avenalumic acid down the drain or in regular trash.

lll. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Avenalumic acid.
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Caption: Disposal workflow for Avenalumic acid.
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Disclaimer: This information is provided as a general guide. Always consult your institution's
specific waste disposal policies and procedures and contact your Environmental Health and
Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chembk.com [chembk.com]

e 2. Avenalumic acid | C11H1003 | CID 21951591 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Showing Compound Avenalumic acid (FDB020540) - FooDB [foodb.ca]

» 4. cerealsgrains.org [cerealsgrains.org]

 To cite this document: BenchChem. [Proper Disposal of Avenalumic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666149#avenalumic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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